1-[(4-chlorophenyl)-oxomethyl]-N-[4-(1-piperidinylsulfonyl)phenyl]-3-piperidinecarboxamide

• Molecular Formula: C24H28ClN3O4S
• Molecular Weight: 490 g/mol
• IUPAC Name: 1-(4-chlorobenzoyl)-N-(4-piperidin-1-ylsulfonylphenyl)piperidine-3-carboxamide
• InChI: InChI=1S/C24H28ClN3O4S/c25-20-8-6-18(7-9-20)24(30)27-14-4-5-19(17-27)23(29)26-21-10-12-22(13-11-21)33(31,32)28-15-2-1-3-16-28/h6-13,19H,1-5,14-17H2,(H,26,29)
• InChI Key: BDQMSTOKANDUKD-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)C3CCCN(C3)C(=O)C4=CC=C(C=C4)Cl

Description

1-[(4-chlorophenyl)-oxomethyl]-N-[4-(1-piperidinylsulfonyl)phenyl]-3-piperidinecarboxamide is a N-acylpiperidine and a member of benzamides.

Scientific Research Applications

Chemical Synthesis and Characterization

• The compound has been synthesized in studies exploring its biological activities against various bacterial and fungal species. For instance, 4-[(4'-chlorophenyl)(phenyl) methyl] piperazine-1-yl-aroylamino/aryl sulphonamide/5-oxo-imidazolines, closely related structures, have been synthesized and assayed for biological activity against Gram-positive, Gram-negative bacteria, and fungi. Some products showed moderate activity at a concentration of 50 µg/ml, indicating potential antimicrobial applications (J.V.Guna et al., 2009).
• In another study, the compound's conformational aspects were examined using NMR spectra, providing insights into the stereochemistry of similar compounds and potential implications for their biological activities (G. Muthukumaran et al., 2019).
• Structural studies and theoretical calculations were conducted on closely related compounds, highlighting its crystal structure, thermal properties, and potential for molecular interactions. These studies offer a comprehensive understanding of the molecular geometry and intermolecular interactions, which are crucial for its applications in material science and drug design (C. S. Karthik et al., 2021).

Biological and Medicinal Research

• The compound has been part of studies focusing on the synthesis of new heterocyclic derivatives, targeting conditions such as Alzheimer’s disease. Research in this area has led to the synthesis of N-substituted derivatives to evaluate new drug candidates, indicating the compound's relevance in drug development and therapy for neurodegenerative diseases (A. Rehman et al., 2018).